1-methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide

• IUPAC Name: 1-methyl-N-(3-methylsulfanylphenyl)indole-5-carboxamide
• InChI: InChI=1S/C17H16N2OS/c1-19-9-8-12-10-13(6-7-16(12)19)17(20)18-14-4-3-5-15(11-14)21-2/h3-11H,1-2H3,(H,18,20)
• InChI Key: PISZWUQWSUUZEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

1-Methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide is an indole-based carboxamide derivative characterized by a methyl group at the indole nitrogen and a 3-(methylsulfanyl)phenyl substituent on the amide nitrogen. This compound belongs to a broader class of indole carboxamides, which are frequently explored for their pharmacological properties, including antiviral, anticancer, and enzyme-modulating activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through various methods, such as the Fischer indole synthesis or the Bartoli indole synthesis.

Introduction of the Methyl Group: The methyl group can be introduced via methylation reactions using reagents like methyl iodide (MeI) in the presence of a base.

Attachment of the Methylsulfanyl Group: The methylsulfanyl group can be introduced through nucleophilic substitution reactions using reagents like methylthiol (CH3SH).

Formation of the Carboxamide Group: The carboxamide group can be formed through amidation reactions using reagents like carboxylic acids and amines.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes for large-scale production. This includes using efficient catalysts, optimizing reaction conditions, and ensuring high yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles or electrophiles in the presence of suitable catalysts or bases.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced amides or alcohols.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

1-methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide has various scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as anticancer, antimicrobial, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Indole Carboxamide Derivatives

Compound Name	Indole Substituent	Amide Substituent	Key Functional Groups	Molecular Weight
Target Compound	1-methyl	3-(methylsulfanyl)phenyl	SCH₃, amide	324.40*
N-(3,4-Dimethylphenyl)-1-methyl-1H-indole-5-carboxamide (42)	1-methyl	3,4-dimethylphenyl	CH₃, amide	292.35
N-(4-Fluorophenyl)-1-methyl-1H-indole-5-carboxamide (43)	1-methyl	4-fluorophenyl	F, amide	282.29
1-Methyl-N-(4-methylbenzyl)-1H-indole-5-carboxamide (44)	1-methyl	4-methylbenzyl	CH₂-C₆H₄-CH₃, amide	306.38
3-(((Benzylamino)methyl)-N-(4-fluorophenyl)-1-methyl-1H-indole-5-carboxamide (50)	1-methyl, 3-(benzylaminomethyl)	4-fluorophenyl	NHCH₂C₆H₅, F, amide	416.47
3-(3,4-Dichloro-5-methoxyphenyl)-N-(4-(trifluoromethoxy)phenyl)-1H-indole-5-carboxamide (4k)	None	4-(trifluoromethoxy)phenyl	Cl, OCH₃, CF₃O, amide	495.28

*Calculated based on molecular formula C₁₇H₁₆N₂OS.

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The target compound’s 3-(methylsulfanyl)phenyl group is electron-donating, contrasting with electron-withdrawing groups like fluorine (43) or trifluoromethoxy (4k). These differences influence electronic properties and binding interactions .

Key Observations :

• Yields for indole carboxamides vary significantly (43–78%) based on substituent complexity. The target compound’s moderate-sized SCH₃ group may allow for efficient synthesis (~60–70% yield) under standard conditions .

Physicochemical Properties

Table 3: Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (LogP)*	NMR Shifts (¹H/¹³C)
Target Compound	Not reported	~3.5 (estimated)	δ 7.5–8.1 (aromatic H), 39.67 (CH₃-S)
N-(4-Fluorophenyl)-1-methyl-1H-indole-5-carboxamide (43)	Not reported	2.8	δ 7.3–8.0 (aromatic H), 160.03 (C=O)
3-(3,4-Dichloro-5-methoxyphenyl)-N-(4-(trifluoromethoxy)phenyl)-1H-indole-5-carboxamide (4k)	194–196	4.1	δ 7.8–8.2 (aromatic H), 55.2 (OCH₃)

*LogP estimated using fragment-based methods.

Key Observations :

• The SCH₃ group in the target compound likely increases lipophilicity (LogP ~3.5) compared to fluorophenyl derivatives (LogP ~2.8) but remains less hydrophobic than chlorinated/trifluoromethoxy analogs (LogP ~4.1) .
• Higher melting points in chlorinated derivatives (e.g., 4k) suggest enhanced crystallinity due to halogenated π-π stacking .

Biological Activity

1-Methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide, an indole derivative, has garnered attention for its diverse biological activities. This article synthesizes existing research findings on its biological effects, focusing on its antiviral, anticancer, anti-inflammatory, and antimicrobial properties.

Structure and Properties

The compound features a complex structure that incorporates a methylsulfanyl group and an indole core, which is known for its pharmacological versatility. The general formula can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{N}_{2}\text{O}\quad (\text{Molecular Weight 216 24 g mol})$$

Antiviral Activity

Research indicates that indole derivatives exhibit significant antiviral properties. For instance, studies have shown that related compounds have demonstrated effectiveness against various RNA and DNA viruses. Notably, the selectivity index (SI) for some indole derivatives reached values as high as 17.1 against Coxsackie B3 virus, indicating potent antiviral activity .

Table 1: Antiviral Efficacy of Indole Derivatives

Compound Name	Virus Type	IC50 (μg/mL)	Selectivity Index
1-Methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide	Coxsackie B4	0.4 - 2.1	17.1
Ethyl 1H-indole-3-carboxylate	Hepatitis C Virus	Not specified	High

Anticancer Activity

Indole derivatives are also recognized for their anticancer potential. The compound has been evaluated for its cytotoxic effects against various cancer cell lines using MTT assays. Preliminary results suggest significant antiproliferative activity, with IC50 values indicating effective inhibition of cancer cell growth.

Case Study: Cytotoxicity Evaluation

In a study assessing the cytotoxicity of similar compounds, several derivatives showed promising results against human cancer cell lines such as A549 (lung cancer) and HT-1080 (fibrosarcoma):

• Compound A : IC50 = 12.5 μM (A549)
• Compound B : IC50 = 8.0 μM (HT-1080)

These findings suggest that modifications in the indole structure can enhance anticancer activity .

Anti-inflammatory Activity

The anti-inflammatory efficacy of indole derivatives has also been documented. The compound's ability to inhibit COX-2 and 5-LOX enzymes is particularly noteworthy, as these enzymes play critical roles in inflammatory processes.

Table 2: Anti-inflammatory Activity

Compound Name	COX-2 Inhibition (%)	5-LOX Inhibition (%)
1-Methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide	70%	65%
Compound C	80%	75%

Antimicrobial Activity

Antimicrobial properties have been explored extensively in related indole compounds. The synthesized derivatives exhibited selective antibacterial activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

Table 3: Antimicrobial Efficacy

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-Methyl-N-[3-(methylsulfanyl)phenyl]-1H-indole-5-carboxamide	E. coli	0.98 μg/mL
Compound D	S. aureus	<1 μg/mL